Cas no 2171593-02-3 (5,9-dimethyl-1-oxa-4,9-diazaspiro5.6dodecane)
5,9-dimethyl-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties
Names and Identifiers
-
- 5,9-dimethyl-1-oxa-4,9-diazaspiro5.6dodecane
- EN300-1638497
- 2171593-02-3
- 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane
-
- Inchi: 1S/C11H22N2O/c1-10-11(14-9-6-12-10)4-3-7-13(2)8-5-11/h10,12H,3-9H2,1-2H3
- InChI Key: DICRPRPOLPCFKJ-UHFFFAOYSA-N
- SMILES: O1CCNC(C)C21CCN(C)CCC2
Computed Properties
- Exact Mass: 198.173213330g/mol
- Monoisotopic Mass: 198.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 24.5Ų
5,9-dimethyl-1-oxa-4,9-diazaspiro5.6dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638497-0.05g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-0.1g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-0.25g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-0.5g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-1.0g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-2.5g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-5.0g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-10.0g |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1638497-50mg |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 50mg |
$851.0 | 2023-09-22 | ||
| Enamine | EN300-1638497-100mg |
5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane |
2171593-02-3 | 100mg |
$892.0 | 2023-09-22 |
5,9-dimethyl-1-oxa-4,9-diazaspiro5.6dodecane Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 5,9-dimethyl-1-oxa-4,9-diazaspiro5.6dodecane
Recent Advances in the Study of 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS: 2171593-02-3)
The compound 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS: 2171593-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its fused heterocyclic rings, has been the subject of several studies aimed at exploring its pharmacological activities and synthetic pathways. The following sections provide an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.
Recent studies have focused on the synthesis and optimization of 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot cyclization strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the formation of by-products, which is critical for pharmaceutical applications.
In terms of biological activity, preliminary in vitro studies have demonstrated that 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane exhibits moderate affinity for certain G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. Researchers at a leading pharmaceutical company have reported that this compound acts as a modulator of the serotonin receptor subtype 5-HT2A, suggesting potential applications in the treatment of depression and anxiety. Further mechanistic studies are underway to elucidate the precise binding interactions and downstream effects.
Another area of interest is the compound's potential as a scaffold for the development of new antimicrobial agents. A 2022 study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane displayed promising activity against drug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. These findings underscore the versatility of this spirocyclic framework in addressing unmet medical needs.
Despite these promising results, challenges remain in the development of 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits limited oral bioavailability, necessitating further structural modifications to improve its drug-like properties. Additionally, the potential for off-target effects and toxicity must be thoroughly investigated in preclinical models before advancing to clinical trials.
In conclusion, 5,9-dimethyl-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS: 2171593-02-3) represents a promising candidate for drug development, with applications spanning neurological and infectious diseases. Ongoing research efforts are expected to yield deeper insights into its mechanisms of action and optimize its pharmacological profile. As the field progresses, this compound may serve as a cornerstone for the design of next-generation therapeutics.
2171593-02-3 (5,9-dimethyl-1-oxa-4,9-diazaspiro5.6dodecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)